4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2-chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H13ClFN3O/c1-23-15-8-3-2-5-10(15)13-9-14(22-17(20)21-13)16-11(18)6-4-7-12(16)19/h2-9H,1H3,(H2,20,21,22)
• InChI Key: ZFMWQJBAZYDBRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=NC(=N2)N)C3=C(C=CC=C3Cl)F
• Molecular Formula: C17H13ClFN3O
• Molecular Weight: 329.8 g/mol

Description

4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CFPPMPA) is an important organic compound that has been used in various scientific research applications. CFPPMPA is a small molecule that belongs to the chemical class of pyrimidines and has a unique structure, consisting of two fused aromatic rings, a chloro-fluoro phenyl group, and a methoxy phenyl group. CFPPMPA has been studied extensively for its potential use in drug discovery and development, as well as its role in biochemical and physiological processes.

Scientific Research Applications

4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has been used in various scientific research applications. It has been studied as a potential drug candidate and has been used in the development of new drugs. 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has also been used in biochemical and physiological studies, as it has been found to interact with various proteins and enzymes in the body. 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has also been used to study the effects of drugs on the body, as well as to investigate the mechanism of action of various drugs. Additionally, 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has been used in laboratory experiments to study the effects of various compounds on cells and tissues, as well as to study the effects of various drugs on the body.

Mechanism of Action

The mechanism of action of 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is not fully understood. However, it is thought that 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine binds to certain proteins and enzymes in the body and alters their activity. It is believed that 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine can bind to certain proteins and enzymes and inhibit their activity, or it can bind to certain proteins and enzymes and activate their activity. Additionally, 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has been found to interact with certain receptors in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects
4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has been found to have various biochemical and physiological effects. It has been found to interact with certain proteins and enzymes in the body, which can lead to changes in the activity of these proteins and enzymes. Additionally, 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has been found to interact with certain receptors in the body, which can lead to changes in the activity of these receptors. These changes can lead to various biochemical and physiological effects, including changes in the levels of certain hormones, changes in the levels of certain enzymes, and changes in the activity of certain proteins.

Advantages and Limitations for Lab Experiments

4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has several advantages and limitations for use in laboratory experiments. One of the main advantages is that 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is relatively easy to synthesize and is relatively stable, which makes it easy to work with in laboratory experiments. Additionally, 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is relatively inexpensive and is widely available, which makes it easy to obtain for laboratory experiments. However, one of the main limitations of 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is that it is not very soluble in water, which can make it difficult to dissolve and work with in laboratory experiments. Additionally, 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine can be toxic if handled improperly, which can be a safety concern for laboratory experiments.

Future Directions

The potential future directions for 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine are numerous. One potential direction is to further investigate the mechanism of action of 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine and to determine how it interacts with certain proteins and enzymes in the body. Additionally, further research could be done to investigate the effects of 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine on various biochemical and physiological processes. Furthermore, 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine could be used in the development of new drugs, as well as in the development of novel laboratory experiments to study the effects of various compounds on cells and tissues. Finally, 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine could be used to study the effects of various drugs on the body and to investigate the mechanism of action of various drugs.

Synthesis Methods

4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has been synthesized in several different ways. One of the most common methods is the direct condensation of 2-chloro-6-fluorophenol and 2-methoxyphenol in the presence of a base, such as sodium hydroxide or potassium hydroxide, in a solvent such as water or ethanol. This reaction produces 4-(2-Chloro-6-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine as the main product, along with other by-products. Other methods of synthesis include the reaction of 2-chloro-6-fluorobenzaldehyde and 2-methoxybenzaldehyde in the presence of a base, or the reaction of 2-chloro-6-fluorobenzyl chloride and 2-methoxybenzyl chloride in the presence of a base.